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Compound of Interest

Compound Name: Cy55 alkyne

Cat. No.: B13708825

Get Quote

Correction Note: The term "Cy55" is identified as a typographical variation of Cy5.5 (Cyanine

5.5). This guide focuses on Cy5.5 Alkyne, a critical Near-Infrared (NIR) fluorophore for bio-

orthogonal labeling.[1]

Executive Summary: The NIR Advantage in Click
Chemistry
In the landscape of fluorescent labeling, the shift toward the Near-Infrared (NIR) window (650–

900 nm) is driven by the need to minimize background autofluorescence from biological

matrices.[2] Cy5.5 Alkyne serves as a workhorse in this region, enabling the precise tagging of

azide-modified biomolecules via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[3]

While Cy5.5 is a standard industry benchmark, it faces stiff competition from next-generation

sulfonated dyes (e.g., Alexa Fluor® 680, DyLight® 680). This guide provides a rigorous

technical comparison, optimized protocols, and validation metrics to ensure maximum labeling

efficiency.
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Technical Comparison: Cy5.5 Alkyne vs.
Alternatives
The choice of fluorophore dictates the sensitivity of your assay. Below is a head-to-head

comparison of Cy5.5 against its primary spectral rivals.

Table 1: Comparative Specifications of NIR Alkyne
Fluorophores

Feature Cy5.5 Alkyne
Alexa Fluor®

680 Alkyne

DyLight® 680

Alkyne

Sulfo-Cy5.5

Alkyne

Excitation Max 673 nm 679 nm 682 nm 675 nm

Emission Max 707 nm 702 nm 715 nm 694 nm

Extinction Coeff.

[2] (

)

~209,000 ~184,000 ~140,000 ~250,000

Quantum Yield

(QY)
0.20 - 0.28 0.36 ~0.25 ~0.23

Solubility
Organic

(DMSO/DMF)

High

(Water/Buffer)

High

(Water/Buffer)

High

(Water/Buffer)

Photostability Moderate High Moderate Moderate

Self-Quenching
High (at high

DOL)
Low Moderate Moderate

Primary Use

Case

General Imaging,

Cost-Effective

Low-Abundance

Targets, Flow

Cytometry

Western Blotting
Hydrophilic

Proteins

Expert Insight:

Select Cy5.5 Alkyne for general-purpose imaging where cost is a factor and extreme

photostability is not critical.
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Select Sulfo-Cy5.5 Alkyne for labeling sensitive proteins (antibodies) to prevent precipitation;

the sulfonate groups dramatically improve water solubility and reduce aggregation-induced

quenching.

Select Alexa Fluor 680 if your application requires prolonged time-lapse imaging or if you are

detecting low-abundance targets where QY is paramount.

Mechanism of Action: The CuAAC Reaction[3]
The efficiency of Cy5.5 labeling relies on the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC). The reaction kinetics are strictly controlled by the copper oxidation state and the

stabilizing ligand.

Figure 1: Optimized CuAAC Reaction Pathway
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Caption: The CuAAC mechanism requires in situ reduction of Cu(II) to Cu(I), stabilized by

THPTA to prevent biomolecule degradation.
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A. Protein Labeling (Antibodies/BSA)
Challenge: Proteins are sensitive to copper-induced oxidation and precipitation. Solution: Use

THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) to protect the protein and maintain Cu(I)

solubility.

Reagents:

Protein-Azide: 1–5 mg/mL in PBS (pH 7.4). Ensure no EDTA or primary amines are present if

using NHS-ester upstream.

Cy5.5 Alkyne: 5 mM stock in DMSO.

CuSO4: 20 mM in water.

THPTA Ligand: 100 mM in water.

Sodium Ascorbate: 100 mM in water (Freshly prepared—Critical).

Step-by-Step Workflow:

Calculate Molar Ratios: Aim for a 2–4x molar excess of Cy5.5 Alkyne over the protein-azide.

Premix Catalyst (The "Master Mix"):

Mix CuSO4 and THPTA first.[4] Ratio: 1:5 (e.g., 1 µL CuSO4 + 5 µL THPTA).[4]

Why? This pre-complexing prevents free copper from damaging the protein.

Reaction Assembly:

Add Protein-Azide solution to the tube.[4]

Add Cy5.5 Alkyne.[1][5][6][7][8][9][10]

Add the CuSO4/THPTA premix.[4]

Last Step: Add Sodium Ascorbate (Final conc: 5 mM).
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Incubation: Incubate for 30–60 minutes at Room Temperature (RT) in the dark.

Purification: Desalt using a Zeba Spin Column (7K MWCO) or dialysis to remove free dye

and copper.

B. Oligonucleotide Labeling (DNA/RNA)
Challenge: DNA is stable, but purification is critical to remove unreacted hydrophobic dye.

Reaction: Use 10–20x molar excess of Cy5.5 Alkyne.

Solvent: Add 50% DMSO if using non-sulfonated Cy5.5 to ensure dye solubility.

Precipitation: Ethanol precipitate the DNA (3M NaOAc, pH 5.2 + 2.5 vol Ethanol). The

hydrophobic free dye often remains in the supernatant, aiding purification.

Assessing Labeling Efficiency (Validation)
Do not assume the reaction worked. You must validate the Degree of Labeling (DOL).

The DOL Formula
Measure absorbance at 280 nm (

) and the dye's maximum (673 nm for Cy5.5,

).

Correction Factor (CF): Cy5.5 absorbs slightly at 280 nm.

Constants for Cy5.5:

: 209,000

CF (

): 0.05 (approximate; check vendor COA).
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DOL < 1.0: Under-labeling.

Cause: Inactive copper (old ascorbate), hydrolyzed azide, or insufficient dye excess.

DOL 1.0 – 3.0: Optimal for Antibodies.

DOL > 4.0: Over-labeling.

Risk: Self-quenching (reduced brightness) and precipitation.

Figure 2: Validation & QC Workflow
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Caption: A self-validating workflow ensures only optimally labeled conjugates proceed to

downstream assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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